2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one

• CAS RN: 122617-98-5
• Molecular Formula: C10H15FO
• Molecular Weight: 170.22 g/mol
• IUPAC Name: 2-fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one
• InChI: InChI=1S/C10H15FO/c1-3-6-10(11)7-4-5-8(2)9(10)12/h3,8H,1,4-7H2,2H3
• InChI Key: FJPKOLCVLDOGDT-UHFFFAOYSA-N
• SMILES: CC1CCCC(C1=O)(CC=C)F
• synonyms: Cyclohexanone, 2-fluoro-6-methyl-2-(2-propenyl)- (9CI)

Description

2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one is a synthetic compound that is used in scientific research for its potential therapeutic properties. It is a cyclohexanone derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. Additionally, it has been shown to modulate the activity of certain neurotransmitter receptors in the brain, which may be responsible for its potential neuroprotective effects.

Biochemical And Physiological Effects

2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
One limitation of using 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one in lab experiments is its potential toxicity. It has been shown to be toxic to certain cell types, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research involving 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one. One area of research is the development of more potent and selective compounds based on its structure. Additionally, further studies are needed to determine its safety and efficacy in humans, particularly in the treatment of neurological disorders. Finally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one involves the reaction of 2-fluorocyclohexanone with allyl magnesium bromide, followed by the addition of methylmagnesium bromide. This reaction results in the formation of the desired compound, which can then be purified through a series of chromatographic techniques.

Scientific Research Applications

2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one has been studied for its potential therapeutic properties in a variety of scientific research applications. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.